Cas no 1337881-08-9 (2-methyl-2H-indazole-6-carbaldehyde)

• Product Name: 2-methyl-2H-indazole-6-carbaldehyde
• CAS No: 1337881-08-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD21642051
• CID: 4457136
• PubChem ID: 72207267
• Update Time: 2025-11-01

2-methyl-2H-indazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methylindazole-6-carbaldehyde
• 2-methyl-2H-indazole-6-carbaldehyde
• PB11539
• 2H-Indazole-6-carboxaldehyde, 2-methyl-
• CS-0051867
• SCHEMBL21604627
• P12985
• 2-METHYL-2H-INDAZOLE-6-CARBOXALDEHYDE
• DTXSID201278507
• 1337881-08-9
• AKOS024125295
• SY270264
• AS-51573
• MFCD21642051

• MDL： MFCD21642051
• Inchi： 1S/C9H8N2O/c1-11-5-8-3-2-7(6-12)4-9(8)10-11/h2-6H,1H3
• InChI Key： GFBAUFAXHCCIHE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=CN(C)N=C2C=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2H-indazole-6-carbaldehyde

2-Methyl-2H-Indazole-6-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1337881-08-9, commonly referred to as 2-methyl-2H-indazole-6-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The indazole core of this molecule is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, while the methyl and carbaldehyde substituents add unique functional groups that influence its chemical properties and reactivity.

Recent studies have highlighted the potential of 2-methyl-2H-indazole-6-carbaldehyde as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of zinc-dependent enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The carbaldehyde group at the 6-position of the indazole ring plays a critical role in coordinating with metal ions, making this compound an attractive scaffold for drug design.

In addition to its pharmacological applications, 2-methyl-2H-indazole-6-carbaldehyde has also been investigated for its potential in materials science. The molecule's ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional properties such as high surface area and selective adsorption capabilities, making them ideal for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-methyl-2H-indazole-6-carbaldehyde involves a multi-step process that typically begins with the preparation of the indazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the indazole ring system, followed by selective alkylation and oxidation steps to introduce the methyl and carbaldehyde substituents. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

From a structural perspective, 2-methyl-2H-indazole-6-carbaldehyde exhibits interesting electronic properties due to the conjugation between the aromatic rings and the aldehyde group. Computational studies have revealed that the molecule's electronic structure is highly sensitive to substituent effects, which can be exploited to tune its reactivity and selectivity in various chemical reactions. This understanding has paved the way for its application in enantioselective catalysis, where it serves as a chiral ligand to induce asymmetry in organic transformations.

Moreover, 2-methyl-2H-indazole-6-carbaldehyde has shown promise as a building block for constructing bioactive molecules with complex architectures. Its ability to participate in both electrophilic and nucleophilic aromatic substitution reactions makes it versatile for assembling larger molecular frameworks. Recent examples include its use in the synthesis of macrocyclic compounds that exhibit potent antimicrobial activity, highlighting its potential in antibacterial drug discovery.

In conclusion, 2-methyl-2H-indazole-6-carbaldehyde is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.